1-Chloro-3-(2-nitroethyl)benzene

• Molecular Formula: C8H8ClNO2
• Molecular Weight: 185.61 g/mol
• IUPAC Name: 1-chloro-3-(2-nitroethyl)benzene
• InChI: InChI=1S/C8H8ClNO2/c9-8-3-1-2-7(6-8)4-5-10(11)12/h1-3,6H,4-5H2
• InChI Key: ICKLWVGANKKUNK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CC[N+](=O)[O-]

Description

1-Chloro-3-(2-nitroethyl)benzene is a useful research compound. Its molecular formula is C8H8ClNO2 and its molecular weight is 185.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 13.5 g (72 mmol) of 2-(3-Chlorophenyl)-1-nitroethene, from Step 2, in 200 mL of dioxane was added dropwise to a stirred suspension of 6 g (157 mmol) of sodium borohydride in a mixture of 140 mL of dioxane and 60 mL of ethanol. The reaction mixture was stirred at ambient temperature for 2 h and then the excess borohydride was quenched with acid. The reaction mixture was concentrated in vacuo and the residue was partitioned between methylene chloride and water (4:1). The organic layer was dried over anhydrous magnesium sulfate, filtered and concentrated under reduced pressure. The residue was purified on silica gel eluted with 20% methylene chloride in hexane to afford 6.3 g (48% yield) of the title compound; MS DCl--NH3M/Z: 203 (M+NH4)+ ; 1H NMR (CDCl3) δ3.3 (2H, t, J=7.5 Hz), 4.6 (2H, t, J= 7.5 Hz), 7.05-7.3 (4H, m).